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Compound of Interest

Compound Name:
(6S)-2,2,6-

Trimethylmorpholine;hydrochloride

CAS No.: 2375247-63-3

Cat. No.: B2822596

Get Quote

Executive Summary & Structural Significance
(S)-2,2,6-Trimethylmorpholine HCl is a chiral, trisubstituted morpholine derivative characterized

by a gem-dimethyl group at the C2 position and a single methyl group at the C6 position. This

specific substitution pattern imparts unique steric and electronic properties, making it a

"privileged scaffold" in drug discovery.

The presence of the gem-dimethyl group (Thorpe-Ingold effect) restricts conformational

flexibility, potentially enhancing the binding affinity of the parent drug molecule to its target

(e.g., GPCRs, kinases). Furthermore, the (S)-configuration at C6 introduces a defined 3D

vector, critical for enantioselective interactions in biological systems.
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Property Detail

Chemical Name (S)-2,2,6-Trimethylmorpholine Hydrochloride

Free Base CAS
Note: (R)-isomer is 2375247-54-2; Racemate is

113889-14-8

Molecular Formula C₇H₁₅NO[1][2][3][4][5][6][7] · HCl

Molecular Weight 129.20 (Free Base) / 165.66 (HCl Salt)

Chiral Center C6 (S-configuration)

Key Features
gem-Dimethyl (C2), Chiral Methyl (C6),

Secondary Amine

Chemical Structure & Stereochemistry
The structure of (S)-2,2,6-trimethylmorpholine is defined by a six-membered morpholine ring.

The numbering typically starts at the oxygen atom (position 1).

Position 2 (C2): Substituted with two methyl groups (gem-dimethyl). This creates a

quaternary carbon adjacent to the oxygen, significantly increasing metabolic stability by

blocking oxidative metabolism at this position.

Position 6 (C6): Substituted with a single methyl group.[8] This is the stereogenic center. In

the (S)-enantiomer, the spatial arrangement of the methyl group is fixed, directing the vector

of the secondary amine (N4) and any attached pharmacophores.

Conformational Analysis
The morpholine ring predominantly adopts a chair conformation.

C2 Position: The gem-dimethyl group forces one methyl into an axial position and the other

into an equatorial position. This creates significant steric bulk, often locking the ring into a

specific chair conformation to minimize 1,3-diaxial interactions.

C6 Position: In the (S)-isomer, the C6-methyl group will prefer the equatorial orientation to

minimize steric strain, dictating the overall puckering of the ring.
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Figure 1: Structural features and conformational locking mechanism of (S)-2,2,6-

Trimethylmorpholine.

Synthesis & Manufacturing
Synthesizing the specific (S)-enantiomer requires overcoming the challenge of installing the

gem-dimethyl group while preserving the chirality at C6. Standard cyclization of chiral amino

alcohols is the most robust method.

Stereoselective Hydroalkoxylation Route
A scalable route described by Chan Woo Huh et al. (Tetrahedron Letters, 2018) utilizes a

stereoselective hydroalkoxylation strategy.[9][10][11] This method is preferred for generating

high enantiomeric excess (ee).

Protocol Summary:
Starting Material: Chiral amino alcohol precursor (derived from (S)-alanine or similar chiral

pool source).

Functionalization: Introduction of the gem-dimethyl moiety, often via a Grignard addition or

alkylation to a ketone intermediate.

Cyclization: Acid-catalyzed intramolecular hydroalkoxylation. The stereocenter at C6 (from

the starting material) directs the ring closure.
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Salt Formation: Treatment with anhydrous HCl in diethyl ether or dioxane to precipitate the

hydrochloride salt.

Experimental Workflow (Step-by-Step):
Precursor Preparation: React (S)-2-aminopropan-1-ol with 2-bromo-2-methylpropanoate (or

equivalent) to form the acyclic intermediate.

Reduction: Reduce the amide/ester functionalities to the corresponding alcohol/amine using

LiAlH₄ in THF at 0°C → Reflux.

Cyclization (Critical Step):

Reagent: Trifluoromethanesulfonic acid (TfOH) or H₂SO₄.

Conditions: Heat the intermediate in toluene or xylene to induce dehydration/cyclization.

Mechanism:[1][4][12] The hydroxyl group attacks the tertiary carbocation formed at the

gem-dimethyl site, or via direct displacement.

Purification:

Extract the free base into DCM.

Dry over MgSO₄ and concentrate.

Dissolve in Et₂O and add 2M HCl in ether dropwise.

Filter the white precipitate ((S)-2,2,6-Trimethylmorpholine HCl) and dry under vacuum.
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Figure 2: Synthetic pathway for (S)-2,2,6-Trimethylmorpholine HCl emphasizing

stereoretention.

Characterization & Quality Control
Verification of the structure and purity is non-negotiable, particularly distinguishing the (S)-

enantiomer from the (R)-isomer or racemate.

Analytical Parameters
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Technique Expected Signal / Criteria

¹H NMR (400 MHz, D₂O)

• C2-Me: Two distinct singlets (approx. 1.1–1.3

ppm) due to axial/equatorial environments.• C6-

Me: Doublet (approx. 1.1 ppm, J ≈ 6 Hz).• Ring

Protons: Complex multiplets for H3, H5, H6 due

to ABX/ABC systems.

¹³C NMR
Distinct signals for quaternary C2 (~70 ppm),

methine C6, and three methyl carbons.

Chiral HPLC

Required to determine enantiomeric excess

(ee).Column: Chiralpak IA or IC.Mobile Phase:

Hexane/IPA + 0.1% Diethylamine.

Mass Spectrometry [M+H]⁺ = 130.12 (Free Base).

Melting Point
HCl salt typically melts >160°C (decomposition).

[5]

Self-Validating Protocol:

Check: The ¹H NMR must show non-equivalent methyl groups at C2. If they appear as a

single peak, the ring might be conformationally flipping too fast (unlikely for this salt) or the

structure is incorrect.

Check: The integration of the C6-methyl doublet must match 3H relative to the single proton

at C6.

Applications in Drug Discovery
The (S)-2,2,6-trimethylmorpholine moiety is a high-value "building block" used to modulate the

physicochemical properties of drug candidates.

Opioid Receptor Modulation
Research by Chan Woo Huh et al. highlights this scaffold's relevance in the synthesis of opioid

antagonists.[10] The 2,2,6-trisubstitution pattern provides a rigid core that fits into the
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hydrophobic pocket of the µ-opioid receptor, potentially improving selectivity over other

subtypes (δ, κ).

Metabolic Stability (Deuterium Surrogate Strategy)
Replacing a standard morpholine ring with 2,2,6-trimethylmorpholine is a medicinal chemistry

strategy to block metabolic "soft spots."

Mechanism: The gem-dimethyl group at C2 prevents cytochrome P450-mediated oxidation

at the position alpha to the oxygen, a common metabolic clearance pathway for morpholines.

Result: Increased half-life (

) and oral bioavailability.

YKL-40 Inhibitors & Liver Disease
Recent patent literature (e.g., US20230278996A1) cites 2,2,6-trimethylmorpholine derivatives

as inhibitors of YKL-40, a chitinase-like protein associated with inflammation and fibrosis. The

chiral methyl group likely aids in fitting the specific geometry of the YKL-40 binding cleft.

Handling & Stability
Hygroscopicity: As a hydrochloride salt, the compound is hygroscopic.[13] It must be stored

in a desiccator or under inert gas (Argon/Nitrogen).

Solubility: Highly soluble in water, methanol, and DMSO. Sparingly soluble in non-polar

solvents (hexane, ether).

Stability: Stable at room temperature if kept dry. Avoid strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trimethylmorpholine-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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